molecular formula C21H21NO3S B2974041 1'-(2-(benzylthio)acetyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one CAS No. 1705881-31-7

1'-(2-(benzylthio)acetyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one

Cat. No. B2974041
CAS RN: 1705881-31-7
M. Wt: 367.46
InChI Key: GCYWZPMFJGEBPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1’-(2-(benzylthio)acetyl)-3H-spiro[isobenzofuran-1,4’-piperidin]-3-one” is a complex organic molecule. It contains a benzofuran ring, which is a type of heterocyclic compound . Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Scientific Research Applications

Sigma Receptor Ligands

Studies on spiro[isobenzofuran-1(3H),4'-piperidines] and related compounds demonstrate their high affinity and selectivity towards sigma receptors, particularly sigma 2 receptors. These compounds show promise in elucidating the role of sigma receptors in various physiological processes and potentially treating diseases related to these receptors. The structure-activity relationship (SAR) reveals that the N-substituent size and the presence of certain substituents in the benzene ring significantly affect their affinity and selectivity towards sigma 1 and sigma 2 binding sites (Moltzen, Perregaard, & Meier, 1995).

Central Nervous System Agents

Compounds with the spiro[isobenzofuran-1(3H),4'-piperidin] framework have been synthesized and evaluated for their potential as central nervous system (CNS) agents. This includes research into antidepressants, antihypertensive, and diuretic properties. Modifications to the spiro[isobenzofuran-1(3H),4'-piperidin] core have led to derivatives with varying degrees of activity, highlighting the critical role of structural features in their pharmacological profile (Bauer et al., 1976).

Novel Heterocyclic Compounds Synthesis

Research into the synthesis of spiro[isobenzofuran-1(3H),4'-piperidines] and related structures has led to the development of novel methodologies for creating complex heterocyclic compounds. These synthetic strategies are valuable for constructing a variety of spirocyclic and heterocyclic frameworks, which could have diverse applications in medicinal chemistry and drug discovery. For instance, multi-component, 1,3-dipolar cycloaddition reactions have been used for the chemo-, regio-, and stereoselective synthesis of novel hybrid spiroheterocycles in ionic liquid, expanding the toolkit available for medicinal chemists (Rajesh, Bala, & Perumal, 2012).

Future Directions

Piperidine derivatives, which this compound appears to contain, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .

properties

IUPAC Name

1'-(2-benzylsulfanylacetyl)spiro[2-benzofuran-3,4'-piperidine]-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21NO3S/c23-19(15-26-14-16-6-2-1-3-7-16)22-12-10-21(11-13-22)18-9-5-4-8-17(18)20(24)25-21/h1-9H,10-15H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GCYWZPMFJGEBPF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC12C3=CC=CC=C3C(=O)O2)C(=O)CSCC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21NO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

367.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.